Cas no 108268-27-5 (1,2-Cycloheptanediol,(1S,2S)-)

• Product Name: 1,2-Cycloheptanediol,(1S,2S)-
• CAS No: 108268-27-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 137154
• PubChem ID: 11051682
• Update Time: 2025-04-19

1,2-Cycloheptanediol,(1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanediol,(1S,2S)-
• (S,S)-(+)-1,2-CYCLOHEPTANEDIOL
• NS00052477
• 108268-27-5
• (S,s)-1,2-cycloheptanediol
• SCHEMBL765400
• 4-(Boc-amino)butylbromide
• (1S,2S)-CYCLOHEPTANE-1,2-DIOL
• D88147

• Inchi： 1S/C7H14O2/c8-6-4-2-1-3-5-7(6)9/h6-9H,1-5H2/t6-,7-/m0/s1
• InChI Key： DCYPPXGEIQTVPI-BQBZGAKWSA-N
• SMILES： O[C@H]1CCCCC[C@@H]1O

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 248.899 °C at 760 mmHg
• Flash Point: 118.804 °C
• PSA: 40.46
• LogP: 0.67230